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Compound of Interest

Compound Name: Clodinafop

Cat. No.: B133158 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and mobility

of the herbicide Clodinafop in the soil environment. The information is intended to support

researchers, scientists, and professionals in understanding its persistence, degradation

pathways, and potential for movement in terrestrial ecosystems.

Executive Summary
Clodinafop-propargyl, the active ester form of the herbicide, undergoes rapid transformation in

the soil. Its environmental behavior is primarily governed by rapid hydrolysis to its main

metabolite, clodinafop acid. This guide details the key processes of degradation, adsorption,

and mobility, presenting quantitative data, experimental protocols, and visual representations of

these processes.

Quantitative Data Summary
The following tables summarize key quantitative parameters related to the environmental fate

and mobility of Clodinafop-propargyl and its primary metabolite, clodinafop acid.

Table 1: Soil Dissipation (DT50) of Clodinafop-propargyl and Clodinafop Acid
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Compound
DT50 (Half-life) in
Soil

Conditions Reference(s)

Clodinafop-propargyl < 1 day to 1.5 days Aerobic [1][2][3]

Clodinafop-propargyl
22.93 days (total toxic

residue)
Aerobic [3]

Clodinafop acid ~7 days Aerobic [2][4]

Clodinafop acid 1 to 2.4 days Aerobic [3]

Clodinafop acid 1.89 - 3.01 days Field [5]

Clodinafop acid 3.44 days Field [6]

Table 2: Soil Adsorption and Mobility Parameters

Compound

Koc (Soil Organic
Carbon-Water
Partitioning
Coefficient)

Mobility
Classification

Reference(s)

Clodinafop-propargyl Estimated at 2,000 Slight mobility [1]

Clodinafop acid

Mobile in low organic

soil to immobile in

high organic soil

Variable [1]

Degradation and Metabolism
The primary route of dissipation for Clodinafop-propargyl in soil is through rapid hydrolysis to

its herbicidally active metabolite, clodinafop acid.[3] This initial degradation is very fast, with a

half-life of less than a day.[2][3] The resulting clodinafop acid is then further degraded through

microbial processes.[2]

Further breakdown of clodinafop acid can lead to the formation of other metabolites, such as

2-(4-hydroxyphenoxy)-propionic acid.[2] Mineralization to CO2 also occurs, with studies

showing up to 12.4% of the applied radiolabeled clodinafop-propargyl being converted to
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14CO2 after 28 days.[2][4] A significant portion of the residues can become non-extractable

over time, binding to soil organic matter fractions like fulvic and humic acids.[2][4]

Clodinafop-propargyl Clodinafop acidRapid Hydrolysis (DT50 < 1 day)

Further MetabolitesMicrobial Degradation

Non-extractable Residues
Binding to Soil Organic Matter

Mineralization (CO2)

Click to download full resolution via product page

Degradation pathway of Clodinafop-propargyl in soil.

Mobility and Leaching
The mobility of Clodinafop-propargyl in soil is considered to be slight, with an estimated Koc

value of 2,000.[1] However, due to its rapid degradation to the more mobile clodinafop acid,

the leaching potential is primarily determined by the behavior of the acid metabolite. The

mobility of clodinafop acid is dependent on soil properties, particularly organic matter content.

[1] It is considered to be mobile in soils with low organic matter and immobile in soils with high

organic matter content.[1]

Experimental Protocols
Detailed methodologies for assessing the environmental fate of Clodinafop in soil are crucial

for regulatory purposes and scientific research. The following sections outline standardized

protocols for key experiments.

Adsorption/Desorption Study (Batch Equilibrium
Method)
This protocol is based on the OECD Guideline 106.

Objective: To determine the adsorption and desorption characteristics of Clodinafop-propargyl

and clodinafop acid in various soil types.
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Methodology:

Preparation of Test Substance and Soils:

Prepare a stock solution of radiolabeled ([14C]) or non-labeled Clodinafop-propargyl and

clodinafop acid in a suitable solvent.

Select a minimum of five different soil types with varying properties (pH, organic carbon

content, clay content, and texture). Air-dry and sieve the soils (<2 mm).

Preliminary Test:

Determine the optimal soil-to-solution ratio, equilibration time for adsorption, and the

stability of the test substance.

Adsorption Phase:

Add a known volume of the test substance solution to centrifuge tubes containing a

weighed amount of soil.

Agitate the tubes on a shaker for the predetermined equilibration time at a constant

temperature (e.g., 20-25°C) in the dark.

Centrifuge the samples to separate the soil and solution.

Analyze the supernatant for the concentration of the test substance using High-

Performance Liquid Chromatography (HPLC) with UV or mass spectrometry (MS)

detection, or liquid scintillation counting for radiolabeled compounds.

Desorption Phase:

After the adsorption phase, decant the supernatant and replace it with a fresh solution

(e.g., 0.01 M CaCl2).

Resuspend the soil and shake for the same equilibration time.

Centrifuge and analyze the supernatant for the desorbed test substance.
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Data Analysis:

Calculate the amount of substance adsorbed to the soil by the difference between the

initial and equilibrium concentrations in the solution.

Determine the adsorption coefficient (Kd) and the organic carbon-normalized adsorption

coefficient (Koc).
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Workflow for a soil adsorption/desorption study.
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Aerobic Soil Metabolism and Degradation Rate Study
This protocol is based on the US EPA OCSPP 835.4100 guideline.

Objective: To determine the rate of aerobic degradation of Clodinafop-propargyl and the

formation and decline of its metabolites in soil.

Methodology:

Preparation of Soil and Test Substance:

Use a viable soil with known characteristics. Adjust the moisture content to a specified

level (e.g., 40-60% of maximum water holding capacity).

Apply radiolabeled ([14C]) Clodinafop-propargyl uniformly to the soil samples.

Incubation:

Incubate the treated soil samples in the dark in a flow-through system or biometer flasks at

a constant temperature (e.g., 20-25°C).

Maintain a continuous flow of moist, CO2-free air over the samples.

Trap volatile organic compounds and 14CO2 produced during incubation.

Sampling and Analysis:

Collect soil samples at various time intervals.

Extract the soil samples using an appropriate solvent system (e.g., acetonitrile/water).

Analyze the extracts for the parent compound and metabolites using techniques like

HPLC, Liquid Chromatography-Mass Spectrometry (LC-MS), or Gas Chromatography-

Mass Spectrometry (GC-MS).

Quantify the trapped 14CO2 to determine the extent of mineralization.

Determine the amount of non-extractable residues through combustion of the extracted

soil.
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Data Analysis:

Plot the concentration of the parent compound against time to determine the degradation

kinetics.

Calculate the DT50 (time to 50% dissipation) and DT90 (time to 90% dissipation) values

for Clodinafop-propargyl and its major metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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